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May

01

Small Molecule Compounds and the PI3K Signaling Pathway

pi3k-pathway

Small Molecule Compounds and the PI3K Signaling Pathway

First discovered by Lewis Cantley and colleagues, the phosphoinositide 3-kinase (PI3K) signaling is one of the pathways controlling cell survival, proliferation, and apoptosis. PI3Ks are a large family of lipid enzymes that phosphorylate the 3’-OH group of phosphatidylinositols (PI) at the plasma membrane.

Apr

24

Small Molecule Compounds and the Nrf2 Signaling Pathway

nrf2-pathway

Small Molecule Compounds and the Nrf2 Signaling Pathway

Nrf2 (NF-E2-related factor 2), a member of the Cap’n’collar (CNC) transcription factor family, consists of 605 amino acids and is divided into seven highly conserved functional domains, known as Neh1-Neh7. The N-terminal domain influences the stability and ubiquitination of Nrf2 by its negative regulator Keap1, while the Neh5 domain is responsible for the cytoplasmic localization of Nrf2.

Apr

02

Neurodegenerative Diseases: Etiology, Research, and Recent Advances in Treatment

protease-beta-secretase

Neurodegenerative Diseases: Etiology, Research, and Recent Advances in Treatment

Neurons are the building blocks of the nervous system which includes the brain and spinal cord. Neurons normally don‘t reproduce or replace themselves, so when they become damaged or die, they cannot be replaced by the body. A neurodegenerative disease is caused by the progressive loss of structure or function of neurons, in the process known as neurodegeneration. Such neuronal damage may ultimately involve cell death. Neurodegenerative disease is an umbrella term for a range of these conditions.

Mar

22

Potential Treatment for Multiple Myeloma - CDK6 upregulation as a druggable target (March 2022)

cdk6-inhibitors-antagonists

Potential Treatment for Multiple Myeloma - CDK6 upregulation as a druggable target (March 2022)

Multiple myeloma is a cancer that begins in plasma cells, a type of white blood cell. These cells are part of your immune system, which helps protect the body from germs and other harmful substances. In multiple myeloma, the overgrowth of plasma cells in the bone marrow can crowd out normal blood-forming cells, leading to low blood counts. Myeloma cells also interfere with cells that help keep bones strong.

Mar

08

New Targets Revealed for Treating Adult Blood Cancer with CRISPR Editing

CDK6 inhibitors/antagonists

New Targets Revealed for Treating Adult Blood Cancer with CRISPR Editing

Adult T-cell leukemia/lymphoma (ATL or ATLL) is a rare type of non-Hodgkin lymphoma that can be found in the blood (leukemia), lymph nodes (lymphoma), skin, or multiple areas of the body. ATLL has been linked to infection with the human T-cell lymphotropic virus type 1 (HTLV-1); however, less than five percent of individuals with HTLV-1 will develop ATLL.

Feb

28

Alcoholism Drug Disulfiram Investigated for Anxiety Disorders

chemokine-pathway

Alcoholism Drug Disulfiram Investigated for Anxiety Disorders

Anxiety disorders are a cluster of mental disorders characterized by significant and uncontrollable feelings of anxiety and fear such that a person's social, occupational, and personal function are significantly impaired. There are several types of anxiety disorders, including generalized anxiety disorder, panic disorder, social anxiety disorder, and various phobia-related disorders. The individual disorder can be diagnosed using the specific and unique symptoms, triggering events, and timing. It is possible for an individual to have more than one anxiety disorder during their life or at the same time and anxiety disorders are marked by a typical persistent course.

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